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Compound of Interest

Compound Name: Cinoctramide

Cat. No.: B1606319

Researchers, scientists, and drug development professionals should be aware that, despite a
comprehensive review of available scientific literature, Cinoctramide remains a compound with
largely uncharacterized pharmacological properties. Information regarding its mechanism of
action, specific therapeutic targets, and data from preclinical or clinical studies is not publicly
available. This guide serves to summarize the existing chemical information and highlight the
current knowledge gap surrounding this molecule.

Cinoctramide, also known by its chemical name Octahydro-1-(3,4,5-
trimethoxycinnamoyl)azocine, is a synthetic organic compound.[1] Its chemical identity is well-
established, with a registered CAS number of 28598-08-5.[1]

Chemical and Physical Properties

A summary of the key chemical identifiers and properties for Cinoctramide is provided below.
This information is derived from the PubChem database.[1]
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Property Value

1-(azocan-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-
IUPAC Name ( y1)-3~( yphenyl)prop

2-en-1-one
Molecular Formula C19H27NO4
Molecular Weight 333.4 g/mol
CAS Number 28598-08-5
Synonyms Cinoctramida, Cinoctramidum, Octahydro-1-

(3,4,5-trimethoxycinnamoyl)azocine

Potential Therapeutic Targets: Anh Unanswered
Question

A thorough search of scientific databases and literature reveals a significant lack of research
into the biological activity of Cinoctramide. While one commercial source makes a passing
mention of "neuroprotective properties,” this claim is not substantiated by any publicly
accessible experimental data, rendering it impossible to validate or explore further at this time.

[2]

Consequently, the core of this technical guide—an in-depth exploration of potential therapeutic
targets—cannot be constructed. The absence of in vitro and in vivo studies means there is no
data to inform on:

Binding affinities to any receptor or enzyme.

Modulation of any signaling pathways.

Pharmacokinetic and pharmacodynamic profiles.

Efficacy in any disease models.

Experimental Protocols and Data

The lack of primary research literature makes it impossible to provide any experimental
protocols or quantitative data related to Cinoctramide.
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Signaling Pathways and Experimental Workflows

As no signaling pathways or experimental workflows involving Cinoctramide have been
described in the scientific literature, no diagrams can be generated.

Logical Relationships

The logical relationship concerning the therapeutic potential of Cinoctramide can be visualized

as follows:
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Figure 1: The current knowledge gap for Cinoctramide.

Conclusion

Cinoctramide is a chemically defined molecule with a notable absence of published
pharmacological research. For the scientific and drug development community, this presents
both a challenge and an opportunity. The compound's structural features may warrant
investigation for biological activity, but as it stands, any discussion of its potential therapeutic
targets would be purely speculative. Further foundational research is required to determine if
Cinoctramide holds any therapeutic promise.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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